Cas no 81316-88-3 (7-nitrobenzo[ghi]perylene)

• Product Name: 7-nitrobenzo[ghi]perylene
• CAS No: 81316-88-3
• MF: C₂₂H₁₁NO₂
• MW: 321.328245401382
• CID: 1802911
• PubChem ID: 149916
• Update Time: 2025-04-21

7-nitrobenzo[ghi]perylene Chemical and Physical Properties

Names and Identifiers

• 7-nitrobenzo[ghi]perylene
• Benzo(ghi)perylene, 7-nitro-
• QCFGYKUPIIYMMJ-UHFFFAOYSA-N
• 7-nitrobenzo(ghi)perylene
• DTXSID20231051
• 7-Nitrobenzo[ghi]perylene #
• 81316-88-3

• Inchi： 1S/C22H11NO2/c24-23(25)17-11-10-15-9-8-14-7-6-13-5-4-12-2-1-3-16-18(12)19(13)20(14)21(15)22(16)17/h1-11H
• InChI Key： QCFGYKUPIIYMMJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=CC=C3C=CC4C=CC5=CC=CC6C=1C2=C3C=4C=65)=O

Computed Properties

• Exact Mass: 321.078978594g/mol
• Monoisotopic Mass: 321.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 45.8Ų